2-((1-Oxododecyl)amino)ethanesulphonic acid
Overview
Description
N-dodecanoyltaurine is a fatty acid-taurine conjugate derived from dodecanoic acid. It has a role as a mouse metabolite. It derives from a dodecanoic acid. It is a conjugate acid of a N-dodecanoyltaurine(1-).
Scientific Research Applications
Organic Compound Synthesis and Biological Properties
- Phosphonic and phosphinic acid derivatives, including those similar to 2-((1-Oxododecyl)amino)ethanesulphonic acid, have been explored for their antifungal and plant protective properties. They've been identified to inhibit anthocyanin synthesis in plants and exhibit activity against various fungi, showcasing their potential in agricultural applications (Maier & Diel, 1990).
Diagnostic and Biomedical Applications
- High-performance capillary electrophoresis (HPCE) has been utilized to analyze compounds like 2-((1-Oxododecyl)amino)ethanesulphonic acid for diagnosing and studying human diseases, particularly metabolic disorders. These compounds, when analyzed using HPCE, show promise in the diagnosis and understanding of conditions like homocystinuria and cystinuria (Jellum et al., 1991).
Chemical Synthesis and Modification
- Synthesis methods have been developed for gamma-oxo and gamma-aryl alpha-amino acids, which are structurally or functionally related to 2-((1-Oxododecyl)amino)ethanesulphonic acid. These compounds have significant biological properties and are components of various drug molecules. They are also utilized as precursors for the synthesis of unnatural amino acids and amino alcohols (Chacko & Ramapanicker, 2012).
Medicinal Chemistry and Enzyme Inhibition
- Aminophosphonic/phosphinate compounds, which are structurally related to 2-((1-Oxododecyl)amino)ethanesulphonic acid, have been extensively studied for their ability to influence physiological and pathological processes. They have applications ranging from agriculture to medicine. Specifically, these compounds are involved in the inhibition of various enzymes, making them potential candidates for developing new medicinal compounds (Mucha et al., 2011).
properties
CAS RN |
40738-12-3 |
|---|---|
Product Name |
2-((1-Oxododecyl)amino)ethanesulphonic acid |
Molecular Formula |
C14H29NO4S |
Molecular Weight |
307.45 g/mol |
IUPAC Name |
2-(dodecanoylamino)ethanesulfonic acid |
InChI |
InChI=1S/C14H29NO4S/c1-2-3-4-5-6-7-8-9-10-11-14(16)15-12-13-20(17,18)19/h2-13H2,1H3,(H,15,16)(H,17,18,19) |
InChI Key |
KCFRUUYAXCDZNZ-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCC(=O)NCCS(=O)(=O)O |
Canonical SMILES |
CCCCCCCCCCCC(=O)NCCS(=O)(=O)O |
Other CAS RN |
40738-12-3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[8-(6-amino-1H-benzimidazol-2-yl)octyl]-3H-benzimidazol-5-amine](/img/structure/B1226943.png)
![1-(2,5-Dimethoxyphenyl)-3-[5-(2-methyl-1-piperidinyl)-1,3,4-thiadiazol-2-yl]urea](/img/structure/B1226951.png)
![2-[[6-Amino-2-(3-methylanilino)-5-nitro-4-pyrimidinyl]amino]ethanol](/img/structure/B1226953.png)
![1-Butyl-5-[1-(2-phenylethylamino)propylidene]-1,3-diazinane-2,4,6-trione](/img/structure/B1226954.png)
![4-[[1-(2-Furanylmethyl)-2,4,6-trioxo-1,3-diazinan-5-ylidene]methylamino]benzamide](/img/structure/B1226957.png)
![6-oxo-4,5-dihydro-1H-pyridazine-3-carboxylic acid [1-[1-[4-(difluoromethoxy)phenyl]-2,5-dimethyl-3-pyrrolyl]-1-oxopropan-2-yl] ester](/img/structure/B1226958.png)
